Cas no 1270513-34-2 (3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol)

• Product Name: 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol
• CAS No: 1270513-34-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5582731
• PubChem ID: 55294468
• Update Time: 2025-06-08

3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS006369092
• EN300-1838896
• 3-amino-3-(6-methoxypyridin-2-yl)propan-1-ol
• 1270513-34-2
• 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol

• Inchi： 1S/C9H14N2O2/c1-13-9-4-2-3-8(11-9)7(10)5-6-12/h2-4,7,12H,5-6,10H2,1H3
• InChI Key： QBMCYSUVIAVRSI-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=C(N=1)OC)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol

Professional Introduction to 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol (CAS No. 1270513-34-2)

3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol, a compound with the chemical identifier CAS No. 1270513-34-2, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an amino group, a propanol backbone, and a substituted pyridine ring, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural framework of 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol is characterized by its dual functionality, which positions it as a versatile intermediate in the synthesis of more complex pharmacophores. The presence of both the amino group and the hydroxyl group on the propanol moiety allows for further derivatization, while the 6-methoxypyridin-2-yl substituent introduces electronic and steric properties that can modulate biological activity. This combination makes it an attractive candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The methoxy-substituted pyridine ring in 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol not only enhances solubility but also influences interactions with biological targets. This feature has been leveraged in several research endeavors to develop compounds with enhanced pharmacokinetic profiles.

One of the most compelling aspects of 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The pyridine moiety is known to interact favorably with the ATP-binding pockets of kinases, making it an ideal component for designing inhibitors. Furthermore, the amino and hydroxyl groups provide additional sites for functionalization, allowing chemists to fine-tune binding affinity and selectivity.

Recent studies have highlighted the importance of structure-based drug design in optimizing kinase inhibitors. Computational modeling techniques have been employed to understand how different substituents affect binding interactions. In this context, 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol has been used as a building block to create novel inhibitors with improved efficacy and reduced side effects. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation.

The compound's utility extends beyond kinase inhibition. Its structural features also make it a valuable intermediate in the synthesis of other therapeutic agents. For instance, it has been employed in the development of compounds targeting neurological disorders. The pyridine ring's ability to cross-talk with neurotransmitter receptors has been exploited to design molecules that modulate synaptic activity. This approach has shown promise in preclinical studies, where derivatives of 3-Amino-3-(6-methoxypyridin-2-yl)propan-1-ol have demonstrated efficacy in models of depression and anxiety.

Another area where this compound has found application is in antiviral research. The unique combination of functional groups allows for the design of molecules that can interfere with viral replication cycles. Specifically, derivatives have been investigated for their ability to inhibit protease enzymes that are essential for viral maturation. These studies have provided insights into how structural modifications can enhance antiviral activity without compromising safety.

The synthesis of 3-Amino-3-(6-methoxypyridin-2-yloxy)propanalcohol presents its own set of challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyridine ring system, while protecting group strategies have facilitated selective functionalization at multiple sites.

In conclusion, 3-Amino-a(6-methoxypyridin-a(2)-yloxy)propanalcohol (CAS No. 1270513 -34 -a(2)) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.